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Compound of Interest

Compound Name: Eddha

Cat. No.: B032539

Introduction

Iron is an essential micronutrient for plant growth and development, playing a critical role in
chlorophyll synthesis and various enzymatic reactions. However, in plant culture media,
particularly at a neutral to high pH, iron can readily precipitate as insoluble hydroxides,
rendering it unavailable to the plants. To overcome this, iron is often supplied in a chelated
form, which keeps it soluble and accessible over a wide pH range. Ethylenediamine-N,N'-bis(2-
hydroxyphenylacetic acid) (EDDHA) is a highly effective chelating agent for iron, especially in
high pH conditions, making it a preferred choice for many plant culture applications. The ortho-
ortho isomer of Fe-EDDHA is considered the most biologically effective form.[1]

These application notes provide a detailed protocol for the preparation, storage, and use of Fe-
EDDHA stock solutions for plant culture media, ensuring optimal iron availability for healthy

plant growth.

Data Presentation

The following tables summarize the key quantitative data for the preparation and use of Fe-
EDDHA stock solutions.

Table 1: Properties of Fe-EDDHA (6% Iron)
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Property

Value

Reference

Chemical Formula

C18H16N206FeNa

Iron (Fe) Content

6%

[2](3]

Appearance

Dark red to black

powder/granules

[2]

Solubility in Water (20°C) ~60 g/L -
pH Stability Range 4-9 [1]
Optimal pH for Stability 7 [1]

Table 2: Preparation of a 200x Fe-EDDHA Stock Solution

Component

Amount for 1 L Stock

Final Concentration in

Solution Stock
Fe-EDDHA (6% Fe) Powder 9.27¢ 9.27 g/L
Distilled or Deionized Water UptollL -

Calculation based on the iron concentration in Murashige and Skoog (MS) medium.

Table 3: Use of 200x Fe-EDDHA Stock Solution in Plant Culture Medium

Stock Solution
Volume

Final Medium
Volume

Final Fe-EDDHA
Concentration

Final Iron (Fe)
Concentration

5SmL 1L

~46.35 mg/L

~2.78 mg/L

This concentration is consistent with the iron requirement in standard Murashige and Skoog

(MS) medium.[4]

Experimental Protocol
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This protocol details the step-by-step procedure for preparing a 200x Fe-EDDHA stock
solution.

3.1. Materials and Equipment

Fe-EDDHA (6% Iron) powder
« Distilled or deionized water

e Analytical balance

» Weighing paper or boat

e 1L volumetric flask

o Beaker

o Magnetic stirrer and stir bar

e Spatula

e Amber glass storage bottle

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
3.2. Procedure

e Preparation: Put on appropriate personal protective equipment, including safety glasses,
gloves, and a lab coat.

» Weighing: Accurately weigh 9.27 g of Fe-EDDHA (6% Fe) powder using an analytical
balance.

 Dissolving:

o Add approximately 800 mL of distilled or deionized water to a beaker with a magnetic stir
bar.

o Place the beaker on a magnetic stirrer and begin stirring.
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o Slowly add the weighed Fe-EDDHA powder to the stirring water.

o Continue stirring until the powder is completely dissolved. The solution will have a dark red
color. Gentle heating can be applied to aid dissolution if necessary, but is often not
required.

e Volume Adjustment:
o Carefully transfer the dissolved Fe-EDDHA solution to a 1 L volumetric flask.

o Rinse the beaker with a small amount of distilled water and add the rinsing to the
volumetric flask to ensure all the Fe-EDDHA is transferred.

o Add distilled or deionized water to the volumetric flask until the solution reaches the 1 L
mark.

o Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.
e pH Adjustment (Optional but Recommended):

o While Fe-EDDHA is stable over a broad pH range, for optimal long-term stability of the
stock solution, the pH can be adjusted to approximately 7.0.[1]

o Use a calibrated pH meter to check the pH of the stock solution.

o If necessary, adjust the pH using dilute NaOH or HCI. Add the acid or base dropwise while
stirring and monitor the pH closely.

e Storage:

o Transfer the final stock solution to a clearly labeled amber glass bottle to protect it from
light.[2]

o The label should include the name of the solution (200x Fe-EDDHA Stock), the
concentration, the preparation date, and the initials of the preparer.

o Store the stock solution in a refrigerator at 4°C.
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3.3. Use in Plant Culture Medium

To prepare 1 L of plant culture medium with the appropriate iron concentration (e.g., for MS
medium), add 5 mL of the 200x Fe-EDDHA stock solution to the final volume of the medium
before autoclaving.

Safety Precautions

Handling Powder: Handle Fe-EDDHA powder in a well-ventilated area or under a fume hood
to avoid inhaling dust.[5][6]

Personal Protective Equipment: Always wear safety glasses, gloves, and a lab coat when
handling Fe-EDDHA powder and solutions to prevent eye and skin contact.[2][5]

Spills: In case of a spill, avoid generating dust. Sweep up the spilled powder and place itin a
designated waste container.[7] Flush the area with water.[2]

First Aid:

[¢]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[5]

[¢]

Skin Contact: Wash the affected area with soap and water.[3]

o

Inhalation: Move to fresh air.[2]

o

Ingestion: Rinse mouth with water and drink plenty of water.[2]

[¢]

Seek medical attention if irritation or other symptoms persist.[5]

o Storage: Store Fe-EDDHA powder in a cool, dry, well-ventilated area away from direct
sunlight and incompatible materials such as strong oxidizing agents.[2][3] Keep the container
tightly closed.[2]

Visualization
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Preparation Quality Control Storage & Use

Ly Adjust pH to 7.0 - Store at 4°C Use5mLperllL
(Optional) in Amber Bottle of Culture Medium

Add powder to water X 3 Transfer to
with stirring Dissolve in 800 mL
Distilled Water

Weigh 9.27 g
Fe-EDDHA (6% Fe)

Adjust Volume
tollL

Click to download full resolution via product page

Caption: Workflow for preparing a 200x Fe-EDDHA stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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